Cas no 2172175-59-4 (6-6-(trifluoromethyl)pyridin-3-ylpyridazine-3-carbonitrile)

• Product Name: 6-6-(trifluoromethyl)pyridin-3-ylpyridazine-3-carbonitrile
• CAS No: 2172175-59-4
• MF: C₁₁H₅F₃N₄
• MW: 250.179411649704
• CID: 6318003
• PubChem ID: 165531975
• Update Time: 2025-05-25

6-6-(trifluoromethyl)pyridin-3-ylpyridazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-6-(trifluoromethyl)pyridin-3-ylpyridazine-3-carbonitrile
• EN300-1586750
• 2172175-59-4
• 6-[6-(trifluoromethyl)pyridin-3-yl]pyridazine-3-carbonitrile

• Inchi： 1S/C11H5F3N4/c12-11(13,14)10-4-1-7(6-16-10)9-3-2-8(5-15)17-18-9/h1-4,6H
• InChI Key： ZZIQTIQVDZHSML-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CN=1)C1=CC=C(C#N)N=N1)(F)F

Computed Properties

• Exact Mass: 250.04663066g/mol
• Monoisotopic Mass: 250.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.5Ų

Additional information on 6-6-(trifluoromethyl)pyridin-3-ylpyridazine-3-carbonitrile

6-6-(Trifluoromethyl)Pyridin-3-YlPyridazine-3-Carbonitrile: A Comprehensive Overview

The compound 6-6-(trifluoromethyl)pyridin-3-ylpyridazine-3-carbonitrile, identified by the CAS number 2172175-59-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The presence of the trifluoromethyl group and the cyano group introduces additional functionality, making this compound a promising candidate for advanced applications.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery and material synthesis. The trifluoromethyl group, a common substituent in pharmaceuticals, enhances the molecule's stability and bioavailability. Similarly, the cyano group contributes to the compound's electronic characteristics, making it suitable for use in organic electronics and optoelectronic devices. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions, which have been optimized to achieve high yields and purity.

In terms of application, 6-6-(trifluoromethyl)pyridin-3-ylpyridazine-3-carbonitrile has shown potential as an intermediate in the synthesis of more complex molecules. Its rigid structure and conjugated system make it ideal for use in designing novel materials with tailored properties. For instance, studies have demonstrated its ability to act as a building block in the construction of two-dimensional covalent organic frameworks (COFs), which are being investigated for their applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of intermediates such as trifluoromethylpyridine derivatives and subsequent coupling reactions to form the pyridazine backbone. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From an environmental perspective, the production and handling of CAS No 2172175-59-4 must adhere to strict safety protocols to minimize any potential hazards. Despite its complexity, this compound is not classified as a hazardous material under current regulations, making it suitable for use in a wide range of industrial and academic settings.

In conclusion, 6-6-(trifluoromethyl)pyridin-3-ylpyridazine-3-carbonitrile represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications for this compound, its role in shaping future technologies is expected to grow significantly.